Cas no 99934-26-6 (2(1H)-Pyridinone, 6-bromo-3-methyl-)

• Product Name: 2(1H)-Pyridinone, 6-bromo-3-methyl-
• CAS No: 99934-26-6
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD28741154
• CID: 4387484
• PubChem ID: 13433064
• Update Time: 2025-05-20

2(1H)-Pyridinone, 6-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 6-bromo-3-methyl-
• ZDA93426
• 99934-26-6
• 6-Bromo-3-methylpyridin-2(1H)-one
• 6-BROMO-3-METHYLPYRIDIN-2-OL
• EN300-6504591
• 6-bromo-3-methyl-1H-pyridin-2-one
• 850-062-5
• E87613
• 6-Bromo-2-hydroxy-3-methylpyridine
• 6-bromo-3-methyl-1,2-dihydropyridin-2-one

• MDL： MFCD28741154
• Inchi： 1S/C6H6BrNO/c1-4-2-3-5(7)8-6(4)9/h2-3H,1H3,(H,8,9)
• InChI Key： HBQXIKRAXALHQE-UHFFFAOYSA-N
• SMILES： C1(=O)NC(Br)=CC=C1C

Computed Properties

• Exact Mass: 186.96328Da
• Monoisotopic Mass: 186.96328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2(1H)-Pyridinone, 6-bromo-3-methyl-

Comprehensive Overview of 2(1H)-Pyridinone, 6-bromo-3-methyl- (CAS No. 99934-26-6)

2(1H)-Pyridinone, 6-bromo-3-methyl- (CAS No. 99934-26-6) is a brominated pyridinone derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its 6-bromo and 3-methyl substitutions, has garnered attention due to its potential as a building block in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural uniqueness of 2(1H)-Pyridinone, 6-bromo-3-methyl- lies in its pyridinone core, which is a privileged scaffold in medicinal chemistry. The presence of the bromine atom at the 6-position enhances its reactivity, making it a versatile intermediate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for therapeutic applications, aligning with the growing demand for small-molecule drugs and targeted therapies.

In recent years, the compound has been studied for its potential role in addressing antibiotic resistance, a global health crisis. Its 6-bromo-3-methyl moiety has shown promise in modulating bacterial efflux pumps, a mechanism often exploited by pathogens to evade treatment. This aligns with the surge in searches for novel antimicrobial agents and drug-resistant infection solutions, reflecting broader public health concerns.

From a synthetic chemistry perspective, CAS No. 99934-26-6 is valued for its compatibility with green chemistry principles. Researchers are optimizing its production using catalytic methods and solvent-free conditions, responding to the industry's shift toward sustainable practices. This resonates with the rising interest in eco-friendly synthesis and carbon footprint reduction in chemical manufacturing.

The compound's physicochemical properties, including its moderate solubility and thermal stability, make it suitable for diverse formulations. Analytical techniques like HPLC and LC-MS are commonly employed to ensure purity, a critical factor given the stringent quality standards in pharmaceutical development. These aspects are frequently queried in scientific forums, underscoring the need for reliable analytical protocols.

Beyond pharmaceuticals, 2(1H)-Pyridinone, 6-bromo-3-methyl- has niche applications in material science. Its ability to coordinate with metals has been explored in designing luminescent materials and catalysts, topics gaining traction in renewable energy and electronics research. Such interdisciplinary relevance positions it as a compound of interest in high-impact journals and patent filings.

In summary, CAS No. 99934-26-6 exemplifies the convergence of medicinal chemistry, sustainability, and innovation. Its multifaceted applications address pressing challenges like infectious diseases and green synthesis, making it a subject of ongoing investigation. As research evolves, this compound is poised to remain a key player in advancing precision medicine and sustainable technologies.